Cas no 54127-92-3 (Pyrimidine, 2-chloro-5-(2-methoxyethyl)-)

• Product Name: Pyrimidine, 2-chloro-5-(2-methoxyethyl)-
• CAS No: 54127-92-3
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 355388
• PubChem ID: 20483412
• Update Time: 2025-04-19

Pyrimidine, 2-chloro-5-(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-chloro-5-(2-methoxyethyl)-
• 2-chloro-5-(2-methoxyethyl)pyrimidine
• DTXSID10607847
• 54127-92-3
• SCHEMBL11145787

• Inchi： 1S/C7H9ClN2O/c1-11-3-2-6-4-9-7(8)10-5-6/h4-5H,2-3H2,1H3
• InChI Key： UENWVFNBHFTLHK-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C=N1)CCOC

Computed Properties

• Exact Mass: 172.04047
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35Ų

Experimental Properties

• PSA: 35.01